Cas no 1369235-81-3 (6-Fluoro-2-methyl-1,3-benzothiazol-4-amine)

• Product Name: 6-Fluoro-2-methyl-1,3-benzothiazol-4-amine
• CAS No: 1369235-81-3
• MF: C₈H₇FN₂S
• MW: 182.217983484268
• CID: 5746316
• PubChem ID: 82373344
• Update Time: 2025-05-26

6-Fluoro-2-methyl-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1613519
• 6-FLUORO-2-METHYL-1,3-BENZOTHIAZOL-4-AMINE
• 1369235-81-3
• 4-Benzothiazolamine, 6-fluoro-2-methyl-
• 6-Fluoro-2-methyl-1,3-benzothiazol-4-amine

• Inchi： 1S/C8H7FN2S/c1-4-11-8-6(10)2-5(9)3-7(8)12-4/h2-3H,10H2,1H3
• InChI Key： XNENUJJLVYPXSS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(=CC(=CC1=2)F)N

Computed Properties

• Exact Mass: 182.03139757g/mol
• Monoisotopic Mass: 182.03139757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 331.4±22.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Fluoro-2-methyl-1,3-benzothiazol-4-amine

6-Fluoro-2-methyl-1,3-benzothiazol-4-amine: A Comprehensive Overview

6-fluoro-2-methyl-1,3-benzothiazol-4-amine, also known by its CAS number CAS No 1369235-81-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in various industries.

The molecular structure of 6-fluoro-2-methyl-1,3-benzothiazol-4-amine is characterized by a benzothiazole ring system with substituents at positions 6 and 2, as well as an amine group at position 4. The presence of the fluorine atom at position 6 introduces unique electronic properties to the molecule, while the methyl group at position 2 adds steric bulk and influences the overall reactivity of the compound.

Recent studies have highlighted the potential of CAS No 1369235-81-3 in drug discovery and development. Its ability to act as a precursor in the synthesis of bioactive compounds has made it a valuable intermediate in medicinal chemistry. For instance, researchers have explored its role in the development of anti-tumor agents and anti-viral drugs, where its structural flexibility and reactivity play a crucial role.

In addition to its pharmaceutical applications, 6-fluoro-2-methyl-1,3-benzothiazol-< strong >4-amine strong > has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Recent advancements have demonstrated its potential as a ligand in metalloenzyme mimics, which could revolutionize industrial catalysis processes.

The synthesis of < strong > CAS No 1369235 -81 - strong > involves a multi-step process that typically begins with the preparation of benzothiazole derivatives followed by functionalization at specific positions. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for commercial applications.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for various chemical reactions and formulations. Moreover, its stability under different environmental conditions ensures that it can be stored and transported without degradation.

In conclusion, < strong > 6-fluoro strong > - < strong > 2-methyl strong > - < strong > 1,3-benzothiazol strong > - < strong > 4-amine strong > , with its CAS number < strong > CAS No 1369235 -81 - strong > , represents a versatile compound with diverse applications across multiple disciplines. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.